2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-methyl-2-[(5-methylfuran-2-yl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H17NO2/c1-8-4-5-9(13-8)6-11-10(2,3)7-12/h4-5,11-12H,6-7H2,1-3H3
• InChI Key: VQDJSMCMOMGCGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(C)(C)CO

Description

2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol is a secondary alcohol featuring a branched propanol backbone substituted with a methylamino group linked to a 5-methylfuran-2-ylmethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol can be achieved through several synthetic routes. One common method involves the reaction of 5-methylfurfural with a suitable amine, followed by reduction to yield the desired product. The reaction conditions typically involve the use of a reducing agent such as sodium borohydride or lithium aluminum hydride under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation or chromatography to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups present in the molecule.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol exerts its effects involves interactions with specific molecular targets. The amino alcohol group can form hydrogen bonds with various biological molecules, influencing their activity and function. The furan ring may also participate in π-π interactions with aromatic residues in proteins, affecting their conformation and activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Furan-Substituted Amino Alcohols

a. 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol (CAS: 1155573-13-9)

• Structural Difference: The amino group is attached to an ethyl linker instead of a methyl linker.
• Both compounds share the 5-methylfuran moiety, suggesting similar aromatic interaction profiles .

b. 2-Methyl-2-(((5-methylfuran-2-yl)methyl)amino)propan-1-ol

• Key Feature: Direct methyl linkage between the furan and amino group.
• Implication : Shorter linker may reduce steric hindrance, favoring binding to flat biological targets (e.g., enzymes or receptors) compared to ethyl-substituted analogs .

Non-Furan Amino Alcohols

a. 2-Methyl-2-(methylamino)propan-1-ol (CAS: 27646-80-6)

• Structural Difference: Lacks the furan ring; simpler methylamino substitution.
• Likely higher volatility and simpler metabolic pathways compared to furan-containing analogs .

b. 2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol

• Structural Difference : Bulky phenylpropyl substituent replaces the furan group.
• Impact : Enhanced hydrophobicity and steric bulk may limit solubility but improve binding to hydrophobic pockets in proteins. The phenyl group offers stronger aromatic interactions than furan .

Pharmaceutical Impurities (Propanol Derivatives)

Examples from Reference Standards for Pharmaceutical Analysis 2018:

• (2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol Feature: Phenoxy and methoxyethyl groups introduce polarity and hydrogen-bonding sites. Relevance: Highlights how substituents like ethers and aromatic rings influence pharmacokinetics and impurity profiling in drugs .

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Amino Alcohols

Compound Name	Molecular Weight (g/mol)	Aromatic Group	Key Substituent	Commercial Status	Source
2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol	199.27*	5-Methylfuran	Methylamino linker	Discontinued
2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol	213.29*	5-Methylfuran	Ethylamino linker	Discontinued
2-Methyl-2-(methylamino)propan-1-ol	103.17	None	Methylamino	Available
2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol	235.35*	Phenyl	Phenylpropylamino	R&D use only

*Calculated based on structural formula.

Biological Activity

2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol, with the CAS number 757949-53-4, is a compound of interest due to its potential biological activities. Its unique structure, incorporating a furan moiety, suggests various pharmacological properties that merit detailed exploration.

• Molecular Formula : C$_{10}$H$_{17}$NO$_2$
• Molecular Weight : 183.25 g/mol
• Structure : The compound features a 5-methylfuran ring attached to a propanolamine backbone, which may influence its interaction with biological targets.

Biological Activity Overview

Research on 2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol indicates several potential biological activities:

• Antioxidant Activity : Compounds containing furan rings have been noted for their antioxidant properties. Studies suggest that the furan moiety can scavenge free radicals, thereby protecting cells from oxidative stress .
• Neuroprotective Effects : Preliminary studies indicate that derivatives of furan compounds may exhibit neuroprotective effects, potentially through modulation of neurotransmitter systems or reduction of neuroinflammation .
• Antimicrobial Properties : Some furan derivatives have shown antimicrobial activity against various pathogens. This could be relevant for developing new antimicrobial agents .

Antioxidant Studies

A study conducted by researchers at the University of Groningen evaluated the antioxidant capacity of various furan derivatives, including those similar to 2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol. The results demonstrated that these compounds significantly reduced oxidative stress markers in vitro, suggesting a mechanism involving the scavenging of reactive oxygen species (ROS) .

Neuroprotective Mechanism Investigation

In a neuropharmacological study, the compound was tested for its ability to protect neuronal cells from apoptosis induced by oxidative stress. The findings indicated that treatment with the compound led to a significant decrease in apoptotic markers and an increase in cell viability compared to untreated controls . This suggests potential therapeutic applications in neurodegenerative diseases.

Antimicrobial Efficacy

In another study focusing on antimicrobial activity, 2-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol was tested against strains of Staphylococcus aureus and Escherichia coli. The compound exhibited notable inhibitory effects, with minimum inhibitory concentrations (MICs) comparable to established antibiotics .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Antioxidant	Scavenging ROS
Neuroprotective	Reduces apoptosis in neuronal cells
Antimicrobial	Inhibits bacterial growth

Q & A

Q. What synthetic strategies are recommended for preparing 2-methyl-2-{[(5-methylfuran-2-yl)methyl]amino}propan-1-ol?

A methodological approach involves reductive amination between 5-methylfuran-2-carbaldehyde and 2-amino-2-methylpropan-1-ol. The reaction can be optimized using sodium cyanoborohydride (NaBH3CN) in methanol under mild acidic conditions (pH ~5–6) to stabilize intermediates. Alternatively, nucleophilic substitution of a halogenated propanol derivative with (5-methylfuran-2-yl)methylamine may be employed, though steric hindrance at the tertiary carbon may necessitate elevated temperatures (70–90°C) . Purification typically involves column chromatography (silica gel, ethyl acetate/hexane gradient) to isolate the product.

Q. How can the structural integrity of this compound be validated post-synthesis?

Standard analytical techniques include:

• NMR spectroscopy : Confirm the presence of the tertiary amine (δ ~2.5–3.5 ppm for N–CH2–), furan protons (δ ~6.0–7.0 ppm), and hydroxyl proton (δ ~1.5–2.0 ppm, broad).
• Mass spectrometry (ESI-MS) : Expected molecular ion [M+H]+ at m/z 214.1 (C11H19NO2).
• FT-IR : Peaks at ~3300 cm⁻¹ (O–H stretch), 1600–1650 cm⁻¹ (C=C furan ring), and 1100 cm⁻¹ (C–N stretch) .

Q. What safety precautions are critical when handling this compound in the laboratory?

Referencing safety data sheets for structurally similar amino alcohols (e.g., 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol):

• Personal protective equipment (PPE) : Nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of vapors (potential respiratory irritation).
• Storage : Keep in a tightly sealed container under inert gas (N2/Ar) at 2–8°C to prevent oxidation .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the stereochemical configuration of this compound?

Single-crystal X-ray diffraction (SCXRD) is the gold standard. Use SHELX software for structure solution and refinement :

• Grow crystals via slow evaporation of a saturated ethanol solution.
• Collect data at 100 K to minimize thermal motion.
• Refine with SHELXL-2018, applying anisotropic displacement parameters for non-H atoms. Challenges include resolving disorder in the furan ring or hydroxyl group, which may require constraints (e.g., DFIX for bond lengths) .

Q. What pharmacological assays are suitable for evaluating its bioactivity?

Based on studies of similar amino-propanol derivatives:

• Receptor binding assays : Screen for histamine H2 receptor antagonism (IC50 determination via cAMP inhibition in gastric parietal cells) .
• Cytotoxicity profiling : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess antiproliferative effects. Compare with furan-containing analogs (e.g., 4-hydroxy-5-methyl-3(2H)-furanone derivatives) that enhance tumor cell proliferation .

Q. How do computational methods predict its metabolic stability and toxicity?

• ADMET prediction : Use Schrödinger’s QikProp or SwissADME to estimate logP (~1.2), solubility (-3.5 logS), and cytochrome P450 interactions.
• Metabolic pathways : Predict hydroxylation at the furan methyl group or N-dealkylation via CYP3A4 using molecular docking (AutoDock Vina) .

Data Contradiction Analysis

Q. How can conflicting bioactivity results between in vitro and in vivo models be addressed?

Example: If in vitro assays show receptor antagonism but in vivo gastric acid suppression is absent:

• Pharmacokinetic factors : Measure plasma protein binding (equilibrium dialysis) and bioavailability (oral vs. IV administration).
• Metabolite interference : Use LC-MS/MS to identify active/inactive metabolites (e.g., hydroxylated derivatives) .

Q. How to reconcile discrepancies in crystallographic and spectroscopic data?

If SCXRD indicates a planar furan ring but NMR suggests puckering:

• Dynamic effects : Variable-temperature NMR (VT-NMR) can detect ring flipping (ΔG‡ ~50–60 kJ/mol).
• Theoretical calculations : DFT (B3LYP/6-31G*) optimizations compare energy barriers for ring conformers .

Methodological Optimization

Q. What strategies improve yield in large-scale synthesis?

• Catalytic reductive amination : Use Pd/C or Raney Ni under H2 (3 atm) for higher efficiency.
• Flow chemistry : Continuous reaction systems reduce side-product formation (e.g., over-alkylation) .

Q. How to enhance chromatographic resolution of enantiomers?

• Chiral stationary phases : Use Chiralpak IA or IB columns with hexane/isopropanol (90:10) mobile phase.
• Derivatization : Convert to diastereomeric esters (e.g., Mosher’s acid chloride) for GC-MS analysis .